Cas no 2418673-06-8 (Methyl 3-formyl-2-methyl-5-(methylamino)benzoate)

• Product Name: Methyl 3-formyl-2-methyl-5-(methylamino)benzoate
• CAS No: 2418673-06-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 5677464
• PubChem ID: 165773719
• Update Time: 2025-09-28

Methyl 3-formyl-2-methyl-5-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-formyl-2-methyl-5-(methylamino)benzoate
• EN300-26626614
• 2418673-06-8
• Methyl 3-formyl-2-methyl-5-(methylamino)benzoate

• Inchi： 1S/C11H13NO3/c1-7-8(6-13)4-9(12-2)5-10(7)11(14)15-3/h4-6,12H,1-3H3
• InChI Key： CGMLHAPJFKGIPJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=O)C=1C)NC)=O

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4Ų

Additional information on Methyl 3-formyl-2-methyl-5-(methylamino)benzoate

Methyl 3-formyl-2-methyl-5-(methylamino)benzoate (CAS No. 2418673-06-8): A Comprehensive Overview

Methyl 3-formyl-2-methyl-5-(methylamino)benzoate, identified by its unique Chemical Abstracts Service (CAS) number 2418673-06-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, characterized by its complex aromatic structure, has garnered attention due to its potential applications in various biochemical pathways and drug development initiatives.

The molecular structure of Methyl 3-formyl-2-methyl-5-(methylamino)benzoate consists of a benzoate core substituted with a formyl group at the 3-position, a methyl group at the 2-position, and a methylamino group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds that exhibit potent biological activities. The presence of both formyl and methylamino groups in Methyl 3-formyl-2-methyl-5-(methylamino)benzoate suggests its potential utility as a precursor in the synthesis of various bioactive molecules. These groups can participate in diverse chemical reactions, including condensation reactions, nucleophilic additions, and cyclization processes, which are fundamental to the construction of complex organic molecules.

One of the most compelling aspects of this compound is its structural similarity to several known pharmacophores. For instance, the benzoate moiety is a common structural feature in many therapeutic agents, while the formyl group can serve as a site for further functionalization. The methylamino group, on the other hand, introduces basicity and potential interactions with acidic residues in biological targets. These features collectively enhance the compound's versatility and its potential as a building block for drug discovery.

Recent studies have highlighted the importance of aromatic compounds with multiple substituents in modulating biological pathways. Specifically, derivatives of benzoic acid have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound Methyl 3-formyl-2-methyl-5-(methylamino)benzoate, with its intricate substitution pattern, is well-positioned to contribute to this ongoing research effort. Its ability to engage with multiple biological targets makes it an attractive candidate for further investigation.

The synthesis of Methyl 3-formyl-2-methyl-5-(methylamino)benzoate involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include formylation reactions to introduce the formyl group at the 3-position, followed by methylation to add the methyl group at the 2-position. Finally, introduction of the methylamino group at the 5-position completes the molecular framework. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance efficiency and selectivity.

In terms of applications, Methyl 3-formyl-2-methyl-5-(methylamino)benzoate shows promise in several areas within pharmaceutical research. Its structural features make it a suitable candidate for developing novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Additionally, its ability to interact with biological receptors suggests potential use in neuropharmacology and immunomodulation.

The compound's stability under various conditions is another critical factor that contributes to its utility in research settings. Studies have demonstrated that benzoate derivatives can exhibit remarkable stability when stored under controlled environments, making them reliable candidates for long-term experiments and industrial applications. Furthermore, their solubility profile allows for easy formulation into diverse media, facilitating their use in both in vitro and in vivo studies.

As research continues to uncover new therapeutic targets and mechanisms, compounds like Methyl 3-formyl-2-methyl-5-(methylamino)benzoate will play an increasingly important role in drug discovery pipelines. The ability to modify their structure systematically allows researchers to fine-tune their biological activity and optimize their pharmacokinetic properties. This flexibility makes them indispensable tools for developing next-generation pharmaceuticals.

In conclusion, Methyl 3-formyl-2-methyl-5-(methylamino)benzoate (CAS No. 2418673-06-8) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features and versatile reactivity positions it as a valuable intermediate for developing novel bioactive molecules. As advancements are made in synthetic methodologies and biological understanding, compounds like this are poised to make substantial contributions to future therapeutic innovations.